Cas no 2094265-84-4 (N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2094265-84-4
• MF: C₂₀H₁₇N₃O₃
• MW: 347.367284536362
• CID: 6135215
• PubChem ID: 122157704
• Update Time: 2025-09-26

N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6529898
• AKOS033067397
• Z1128958413
• N-[cyano-(4-phenylmethoxyphenyl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• 2094265-84-4
• N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C20H17N3O3/c1-14-11-18(23-26-14)20(24)22-19(12-21)16-7-9-17(10-8-16)25-13-15-5-3-2-4-6-15/h2-11,19H,13H2,1H3,(H,22,24)
• InChI Key： PQYJLVCCMNROGV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(C#N)NC(C1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 347.12699141g/mol
• Monoisotopic Mass: 347.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88.2Ų

Additional information on N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide

Professional Introduction to N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2094265-84-4)

N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2094265-84-4, represents a unique molecular architecture that combines a variety of functional groups, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide features a central oxazole ring, which is a heterocyclic compound known for its stability and biological activity. The oxazole ring is substituted with a carboxamide group at the 3-position and a methyl group at the 5-position, enhancing its potential pharmacological properties. Additionally, the phenyl ring is modified with a benzyloxy group and a cyano-substituted methyl group, which introduces both hydrophobic and electrophilic characteristics to the molecule.

This structural complexity suggests that N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide may exhibit a wide range of biological activities. The oxazole core is well-documented for its role in various pharmacological applications, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the benzyloxy group can enhance binding affinity to biological targets, while the cyano group can serve as a bioisostere for other functional groups, such as carboxylic acids or esters.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The oxazole ring, in particular, has been extensively studied for its ability to modulate biological pathways. For instance, studies have shown that oxazole derivatives can interact with enzymes and receptors in ways that are beneficial for therapeutic intervention. The structural features of N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide align well with these findings, suggesting potential applications in the treatment of various diseases.

The benzyloxy-substituted phenyl ring in this compound may contribute to its solubility and bioavailability, which are critical factors in drug design. The benzyloxy group is known to improve the pharmacokinetic properties of molecules by enhancing their water solubility while maintaining their lipophilicity. This balance is essential for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body.

In addition to its structural features, N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide may also exhibit interesting chemical reactivity. The cyano group can participate in various chemical transformations, such as nucleophilic addition reactions or metal-catalyzed cross-coupling reactions. These reactivities make the compound a valuable intermediate in synthetic chemistry, allowing researchers to explore new derivatives and analogs with tailored properties.

The potential applications of N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide extend beyond traditional pharmaceuticals. Its unique structure makes it suitable for use in materials science and agrochemicals as well. For example, derivatives of this compound could be developed into novel agrochemicals that target specific pests or pathogens while minimizing environmental impact.

As research continues to advance our understanding of molecular interactions and drug mechanisms, compounds like N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide will play an increasingly important role in therapeutic development. The combination of structural diversity and functional flexibility makes this compound a versatile tool for scientists working in pharmaceutical chemistry and related fields.

In conclusion, N-{[4-(benzyloxy)phenyl](cyano)methyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2094265-84-4) is a promising compound with significant potential in drug discovery and synthetic chemistry. Its unique molecular architecture and functional groups make it an attractive candidate for further exploration in various scientific applications. As research progresses, this compound is likely to contribute to advancements in medicine and materials science alike.